Cas no 6836-97-1 (3-Phenylpyrrolidin-2-one)

• Product Name: 3-Phenylpyrrolidin-2-one
• CAS No: 6836-97-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD01687225
• CID: 1029009
• PubChem ID: 201789
• Update Time: 2025-11-07

3-Phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpyrrolidin-2-one
• 3-Phenyl-pyrrolidin-2-one
• 4-Phenyl-3,4-dihydro-2H-pyrrol-5-ol
• FS-3305
• 2-Pyrrolidinone, 3-phenyl-
• MFCD01687225
• Lactam of alpha-phenyl-gamma-aminobutyric acid
• 6836-97-1
• DTXSID40987907
• rac-3-Phenyl-pyrrolidin-2-one
• 3-Phenyl-2-pyrrolidinone
• CS-0055109
• EN300-127536
• (r,s)-3-phenyl-pyrrolidin-2-one
• BNWOFLCLCRHUTF-UHFFFAOYSA-N
• AKOS006279575
• P19899
• SY069185
• Z1198157720
• 3-phenyl-2-oxopyrrolidine
• BRN 1527321
• (3S)-3-phenylpyrrolidin-2-one
• SCHEMBL3730431
• DB-204760
• 3-PHENYL-2-PYROLLIDINONE

• MDL： MFCD01687225
• Inchi： 1S/C10H11NO/c12-10-9(6-7-11-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,11,12)
• InChI Key： BNWOFLCLCRHUTF-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)CCN1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-Phenylpyrrolidin-2-one

3-Phenylpyrrolidin-2-one: A Comprehensive Overview

3-Phenylpyrrolidin-2-one, also known by its CAS number CAS No 6836-97-1, is a compound of significant interest in various fields, including organic chemistry, pharmacology, and materials science. This compound, with the molecular formula C11H13NO, belongs to the class of pyrrolidinones and has a unique structure that makes it versatile for different applications.

The structure of 3-Phenylpyrrolidin-2-one consists of a pyrrolidine ring fused with a ketone group at the 2-position and a phenyl group attached at the 3-position. This arrangement imparts both rigidity and flexibility to the molecule, enabling it to participate in various chemical reactions and interactions. The compound is known for its stability under normal conditions, making it suitable for use in diverse environments.

Recent studies have highlighted the potential of 3-Phenylpyrrolidin-2-one in drug discovery. Researchers have explored its role as a scaffold for developing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties by inhibiting cyclooxygenase enzymes.

In addition to its pharmacological applications, 3-Phenylpyrrolidin-2-one has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. A notable example is its application as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in organic synthesis.

The synthesis of 3-Phenylpyrrolidin-2-one typically involves either cyclization reactions or modifications of existing pyrrolidine derivatives. One common method is the condensation of phenylacetonitrile with aldehydes or ketones under acidic conditions, followed by cyclization to form the pyrrolidinone ring. Recent advancements have focused on optimizing these reactions to enhance yield and selectivity.

From an environmental perspective, the biodegradability and toxicity of CAS No 6836-97-1 have been subjects of interest. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation, though the rate depends on environmental factors such as temperature and pH levels.

In conclusion, 3-Phenylpyrrolidin-2-one, with its unique structure and diverse applications, continues to be a focal point in scientific research. Its role as a versatile building block in organic synthesis, coupled with emerging findings in pharmacology and materials science, underscores its importance in advancing modern chemistry.